![molecular formula C11H22O2 B107753 2-Ethylhexyl propionate CAS No. 6293-37-4](/img/structure/B107753.png)
2-Ethylhexyl propionate
Overview
Description
2-Ethylhexyl propionate, also known as 2-EHPA, is a synthetic compound used in a variety of applications, including pharmaceuticals, cosmetics, and materials. 2-EHPA is a colorless liquid with a mild odor and is a member of the alkyl ester family. This compound is created through the esterification of 2-ethylhexanol and propionic acid, and is used in many different industries due to its low toxicity and low volatility. In
Scientific Research Applications
Liquid Crystal Properties
A study focused on diastereomeric carboxylic acids derived from ethyl (S)-lactate, including 2-ethylhexyl propionate derivatives, explored their application in liquid crystals. These substances exhibited significant liquid crystal properties, such as lower phase transition temperatures and higher spontaneous polarization values, which could be valuable in electronic display technologies (Tsai et al., 2000).
Green Synthesis in Cosmetics
2-Ethylhexyl salicylate, a related compound to this compound, was synthesized using a green, solvent-free method. This substance, an ultraviolet filter, is widely used in cosmetics to protect skin from sunlight. The study optimized the synthesis process, which could be environmentally beneficial for industrial production in the cosmetic industry (Huang et al., 2017).
Diesel-Spray Processes
Research on diesel fuel additives, including 2-ethylhexyl nitrate, a close derivative of this compound, investigated their role in reducing emissions from diesel engines. The study aimed to understand how these additives alter in-cylinder injection, ignition, and combustion processes to improve environmental outcomes (Higgins et al., 1998).
Reactive Extraction in Polymer Industry
The compound 2-ethylhexyl acrylate, closely related to this compound, is extensively used in the polymer industry. A study investigated the intensification of its synthesis through reactive extraction, utilizing a deep eutectic solvent. This process aimed to enhance efficiency and reduce environmental impact in the polymer industry (Wang et al., 2020).
Bio-Lubricant in Cosmetics
2-Ethylhexyl stearate, another compound related to this compound, was synthesized as a bio-lubricant for use in cosmetic products. This study highlighted the potential of biocatalyzed esterification and ultrasound treatment in producing eco-friendly cosmetic ingredients (Gawas & Rathod, 2020).
Nonionic Surfactants
A study explored the synthesis and properties of 2-ethylhexanol derivatives, including those similar to this compound, as nonionic surfactants. These compounds, derived from an inexpensive raw material, were evaluated for their effectiveness and low-foaming properties, which could be useful in various industrial applications (Hreczuch et al., 2015).
Mechanism of Action
Target of Action
Similar compounds such as phthalates are known to disrupt the endocrine system, affecting reproductive health and physical development .
Mode of Action
It is suggested that similar compounds might induce changes through non-genotoxic mechanisms related to multiple molecular signals .
Biochemical Pathways
Related compounds like phthalates are known to be metabolized through β-oxidation pathway
Result of Action
Related compounds have been shown to cause disruptions in the endocrine system, affecting reproductive health and physical development . They may also induce cell proliferation, decrease apoptosis, and produce reactive oxygen species, leading to oxidative stress .
Safety and Hazards
2-Ethylhexyl propionate is classified as a combustible liquid. It can cause skin irritation, serious eye irritation, and may cause an allergic skin reaction . It may also cause respiratory irritation . Safety measures include avoiding contact with skin and eyes, avoiding formation of dust and aerosols, and providing appropriate exhaust ventilation at places where dust is formed .
Biochemical Analysis
Biochemical Properties
It is known that it can be used to study the oxidative degradation of synthetic esters
Molecular Mechanism
It is known that it can be utilized for the synthesis of perfumes , but the exact molecular interactions that allow this to occur are not clear
Temporal Effects in Laboratory Settings
It is known that the compound has certain thermophysical properties, such as boiling temperature and critical pressure
Dosage Effects in Animal Models
There is currently no available data on the effects of different dosages of 2-Ethylhexyl propionate in animal models. Studies on similar compounds like DEHP have shown that they can have significant effects on reproductive parameters in male albino rats
Metabolic Pathways
It is known that similar compounds, such as DEHP, can be metabolized through various biological mechanisms
Properties
IUPAC Name |
2-ethylhexyl propanoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H22O2/c1-4-7-8-10(5-2)9-13-11(12)6-3/h10H,4-9H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GUHQWKGQAYBNEW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC(CC)COC(=O)CC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H22O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60863739 | |
Record name | 2-Ethylhexyl propanoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60863739 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
186.29 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
6293-37-4 | |
Record name | Propanoic acid, 2-ethylhexyl ester | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=6293-37-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-Ethylhexyl propionate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0006293374 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 6293-37-4 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=8902 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 2-Ethylhexyl propanoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60863739 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-ethylhexyl propionate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.025.957 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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